1,2-Dichlorobenzene
1,2-Dichlorobenzene
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There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite.
1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal.
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There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels.
1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite.
1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal.
Brand Name:
Vulcanchem
CAS No.:
95-50-1
VCID:
VC20848339
InChI:
InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H
SMILES:
C1=CC=C(C(=C1)Cl)Cl
Molecular Formula:
C6H4Cl2
Molecular Weight:
147 g/mol
1,2-Dichlorobenzene
CAS No.: 95-50-1
Cat. No.: VC20848339
Molecular Formula: C6H4Cl2
Molecular Weight: 147 g/mol
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Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards EMSURE There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid used to make herbicides. 1,3- Dichlorobenzene is a colorless liquid used to make herbicides, insecticides, medicine, and dyes. 1,4-Dichlorobenzene, the most important of the three chemicals, is a colorless to white solid with a strong, pungent odor. When exposed to air, it slowly changes from a solid to a vapor. Most people can smell 1,4- dichlorobenzene in the air at very low levels. 1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite. 1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal. |
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| CAS No. | 95-50-1 |
| Molecular Formula | C6H4Cl2 |
| Molecular Weight | 147 g/mol |
| IUPAC Name | 1,2-dichlorobenzene |
| Standard InChI | InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H |
| Standard InChI Key | RFFLAFLAYFXFSW-UHFFFAOYSA-N |
| Impurities | 1,4-dichlorobenzene /at/ 0.5-l% w/w. High purity grade: less than 0.2% 1,2,4-trichlorobenzene and less than 0.005% monochlorobenzene. Technical grade: less than 19.0% other dichlorobenzenes isomers, less than 1.0% trichlorobenzenes & less than 0.05% monochlorobenzene. |
| SMILES | C1=CC=C(C(=C1)Cl)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)Cl)Cl |
| Boiling Point | 356.9 °F at 760 mm Hg (NTP, 1992) 180.0 °C 180.1 °C at 760 mm Hg 180-183 °C 357°F |
| Colorform | Colorless liquid Colorless to pale-yellow liquid ... |
| Flash Point | 151 °F (NTP, 1992) 155 °F (Open Cup); 151 °F (Closed Cup) 68 °C, closed cup; 74 °C, open cup 66 °C c.c. 151°F |
| Melting Point | 1 °F (NTP, 1992) -16.7 °C -17 °C 1°F |
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